Cas no 858243-97-7 (N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide)

• Product Name: N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide
• CAS No: 858243-97-7
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 6039155
• PubChem ID: 45071809
• Update Time: 2025-06-10

N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide
• EN300-6734955
• 858243-97-7
• N-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)formamide

• Inchi： 1S/C5H5N3O3/c9-2-6-3-1-4(10)8-5(11)7-3/h1-2H,(H3,6,7,8,9,10,11)
• InChI Key： FNJSQTSRRARDOT-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(NC=O)N1)=O

Computed Properties

• Exact Mass: 155.03309103g/mol
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.3Ų

Additional information on N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide

Comprehensive Overview of N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide (CAS No. 858243-97-7)

N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide (CAS No. 858243-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the pyrimidine derivative family, which is a cornerstone in nucleic acid chemistry and drug development. Its unique structure, featuring a formamide group attached to a 2,4-dioxo-1H-pyrimidin-6-yl moiety, makes it a valuable intermediate in synthesizing nucleoside analogs and other bioactive molecules.

In recent years, the demand for N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide has surged due to its potential applications in antiviral and anticancer drug development. Researchers are particularly interested in its role as a building block for modified nucleosides, which are critical in designing therapeutics targeting RNA and DNA replication. The compound’s CAS No. 858243-97-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in medicinal chemistry.

One of the key reasons for the compound’s popularity is its versatility in organic synthesis. The formamide group provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This flexibility aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular structures are essential for targeting specific disease mechanisms. Additionally, the compound’s stability under standard laboratory conditions makes it a practical choice for researchers.

The rise of AI-driven drug discovery has also spotlighted N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide. Computational models often identify pyrimidine derivatives as high-potential candidates due to their structural similarity to natural nucleobases. As a result, this compound is frequently included in virtual screening libraries, further driving its demand. Searches for "pyrimidine-based drug candidates" or "nucleoside analog synthesis" often lead to discussions about this molecule.

From a green chemistry perspective, the synthesis of N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide has been optimized to minimize environmental impact. Modern protocols emphasize atom economy and reduced waste, addressing the growing emphasis on sustainable research practices. This aligns with broader industry trends, as evidenced by the increasing number of publications on eco-friendly synthetic routes for pharmaceutical intermediates.

In summary, N-(2,4-Dioxo-1H-pyrimidin-6-yl)formamide (CAS No. 858243-97-7) is a pivotal compound in contemporary drug discovery and biochemical research. Its applications span antiviral therapies, cancer treatment, and nucleic acid engineering, making it a subject of intense scientific inquiry. As the fields of AI-aided molecular design and sustainable chemistry continue to evolve, this compound is poised to remain at the forefront of innovation.